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Compound of Interest

Compound Name: Triphenoxyaluminum

Cat. No.: B12061099

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides core chemical data, experimental protocols, and mechanistic
insights into triphenoxyaluminum, a versatile organoaluminum compound with significant

applications in organic synthesis.

Core Chemical Data: Triphenoxyaluminum

Triphenoxyaluminum, also known as aluminum phenoxide, is an organometallic compound
that serves as a key reagent and catalyst in various chemical transformations. Its physical and
chemical properties are summarized below.
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Property Value Citation
CAS Number 15086-27-8
Molecular Formula CisH15AIO0s
Molecular Weight 306.3 g/mol [1]
Appearance White to light yellow solid
Melting Point 156 °C
Density 1.025 g/cm3
N Soluble in organic solvents.
Solubility ]
Reacts with water.
Aluminum phenoxide,
Synonyms Aluminium triphenolate,

Aluminum trisphenolate

Experimental Protocols

Synthesis of Triphenoxyaluminum

A direct synthesis of triphenoxyaluminum can be achieved through the reaction of aluminum

metal with phenol.[2]

Materials:

Phenol

or argon)

Procedure:

Aluminum (metal turnings or powder)

Mercuric chloride (catalyst, optional, for activation of aluminum)[3]

Reaction vessel with a reflux condenser and a means for inert gas blanketing (e.g., nitrogen
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» To a reaction vessel charged with 8100 parts of phenol, add 27 parts of aluminum metal.[4]

e For enhanced reactivity, a catalytic amount of mercuric chloride (e.g., 0.001 mole per mole of
aluminum) can be added to activate the aluminum surface by disrupting the passivating
oxide layer.[3][5]

e The vessel is then sealed and the atmosphere is replaced with an inert gas like nitrogen to
prevent oxidation.

e The reaction mixture is heated to 150 °C.[4]
e The reaction is typically allowed to proceed for 3 to 4 hours to ensure high conversion.[2]

e The progress of the reaction can be monitored by the evolution of hydrogen gas, which
ceases upon completion. The reaction equation is: 2 Al + 6 CeHsOH — 2 Al(OCeHs)s + 3 Ha.

[2]

o Upon completion, the resulting triphenoxyaluminum can be used directly in a subsequent
reaction or isolated by cooling the mixture and removing the excess phenol under reduced
pressure.

Safety Precautions:

e The reaction should be carried out in a well-ventilated fume hood due to the evolution of
flammable hydrogen gas.

e Phenol is corrosive and toxic; appropriate personal protective equipment (gloves, safety
glasses) should be worn.

e Mercuric chloride is highly toxic and should be handled with extreme care.

Reaction Mechanisms Involving
Triphenoxyaluminum

Triphenoxyaluminum and other aluminum alkoxides are well-known catalysts for the
Meerwein-Ponndorf-Verley (MPV) reduction. This reaction involves the reduction of aldehydes
and ketones to their corresponding alcohols.[6][7]
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The Meerwein-Ponndorf-Verley (MPV) Reduction
Catalytic Cycle

The MPV reduction is a highly chemoselective reaction that proceeds through a six-membered
ring transition state.[6][8][9] The catalytic cycle involves the coordination of the carbonyl
compound to the aluminum alkoxide, followed by an intramolecular hydride transfer.

Caption: Catalytic cycle of the Meerwein-Ponndorf-Verley (MPV) reduction.
Description of the Catalytic Cycle:

o Coordination: The carbonyl oxygen of the aldehyde or ketone coordinates to the aluminum
center of the aluminum alkoxide (e.g., triphenoxyaluminum), increasing the electrophilicity
of the carbonyl carbon.[6]

o Transition State Formation: A six-membered cyclic transition state is formed, involving the
aluminum atom, the carbonyl group, and one of the alkoxide ligands.[6][8]

o Hydride Transfer: A hydride ion is transferred from the alpha-carbon of the alkoxide ligand to
the carbonyl carbon of the substrate.[8]

e Product Release: The newly formed alcohol is coordinated to the aluminum center, and the
original alkoxide is released as a new carbonyl compound (e.g., acetone if aluminum
isopropoxide is used).

o Catalyst Regeneration: The alcohol product is displaced by a molecule of the sacrificial
alcohol (e.g., isopropanol), regenerating the aluminum alkoxide catalyst for the next cycle.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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